Cas no 131748-66-8 (Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N-ethyl-N'-methyl-N''-nitro-)

• Product Name: Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N-ethyl-N'-methyl-N''-nitro-
• CAS No: 131748-66-8
• MF: C₈H₁₂ClN₅O₂S
• MW: 277.731178283691
• CID: 1229078
• Update Time: 2024-08-04

Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N-ethyl-N'-methyl-N''-nitro- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N-ethyl-N'-methyl-N''-nitro-

• Inchi： 1S/C8H12ClN5O2S/c1-3-13(8(10-2)12-14(15)16)5-6-4-11-7(9)17-6/h4H,3,5H2,1-2H3,(H,10,12)
• InChI Key： INKMQWVGWXEHDE-UHFFFAOYSA-N
• SMILES： N(CC1SC(Cl)=NC=1)(CC)C(=N[N+]([O-])=O)NC

Computed Properties

• Exact Mass: 277.04026

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 435.0±55.0 °C(Predicted)
• PSA: 83.66
• pka: 2.88±0.50(Predicted)